Cas no 142532-62-5 (3-methyl-1,4-benzodioxine-2-carboxylic acid)

• Product Name: 3-methyl-1,4-benzodioxine-2-carboxylic acid
• CAS No: 142532-62-5
• MF: C₁₀H₈O₄
• MW: 192.168123245239
• CID: 1311090
• PubChem ID: 10774098
• Update Time: 2025-04-20

3-methyl-1,4-benzodioxine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin-2-carboxylic acid, 3-methyl-
• 2-methyl-1,4-benzodioxine-3-carboxylic acid
• 3-methyl-1,4-benzodioxine-2-carboxylic acid
• DTXSID90444676
• EN300-1706960
• 142532-62-5

• Inchi： 1S/C10H8O4/c1-6-9(10(11)12)14-8-5-3-2-4-7(8)13-6/h2-5H,1H3,(H,11,12)
• InChI Key： XGWWPNZMHWZURE-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)O)OC2C=CC=CC1=2

Computed Properties

• Exact Mass: 192.04224
• Monoisotopic Mass: 192.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxins Benzo-p-dioxins